Cas no 1305324-54-2 (2-Chloro-6-iodo-3-pivalamidoisonicotinic acid)

• Product Name: 2-Chloro-6-iodo-3-pivalamidoisonicotinic acid
• CAS No: 1305324-54-2
• MF: C₁₁H₁₂ClIN₂O₃
• MW: 382.582054138184
• MDL: MFCD20487032
• CID: 4693275
• PubChem ID: 50986332
• Update Time: 2025-06-09

2-Chloro-6-iodo-3-pivalamidoisonicotinic acid Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6-iodo-3-pivalamidoisonicotinic acid
• KM5501
• 2-Chloro-6-iodo-3-pivalamidoisonicotinic acid, AldrichCPR
• 2-chloro-3-(2,2-dimethylpropanamido)-6-iodopyridine-4-carboxylic acid
• MFCD20487032
• 2-Chloro-6-iodo-3-pivalamidoisonicotinicacid
• 1305324-54-2
• 2-chloro-3-(2,2-dimethylpropanoylamino)-6-iodopyridine-4-carboxylic acid
• 4-Pyridinecarboxylic acid, 2-chloro-3-[(2,2-dimethyl-1-oxopropyl)amino]-6-iodo-
• DTXSID301136520

• MDL： MFCD20487032
• Inchi： 1S/C11H12ClIN2O3/c1-11(2,3)10(18)15-7-5(9(16)17)4-6(13)14-8(7)12/h4H,1-3H3,(H,15,18)(H,16,17)
• InChI Key： SQTRSSAQBJDIFE-UHFFFAOYSA-N
• SMILES： IC1=CC(C(=O)O)=C(C(=N1)Cl)NC(C(C)(C)C)=O

Computed Properties

• Exact Mass: 381.95812g/mol
• Monoisotopic Mass: 381.95812g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 79.3
• XLogP3: 3.2

Additional information on 2-Chloro-6-iodo-3-pivalamidoisonicotinic acid

Research Brief on 2-Chloro-6-iodo-3-pivalamidoisonicotinic Acid (CAS: 1305324-54-2): Recent Advances and Applications

2-Chloro-6-iodo-3-pivalamidoisonicotinic acid (CAS: 1305324-54-2) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of kinase inhibitors and antimicrobial agents. This research brief aims to provide an up-to-date overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

One of the most notable advancements in the study of 2-Chloro-6-iodo-3-pivalamidoisonicotinic acid is its application in the synthesis of kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility as a building block for the development of selective inhibitors targeting tyrosine kinases, which are implicated in various cancers. The study highlighted the compound's ability to undergo efficient cross-coupling reactions, enabling the introduction of diverse functional groups that enhance binding affinity and selectivity. These findings underscore the compound's potential as a versatile scaffold in kinase inhibitor design.

In addition to its role in kinase inhibitor development, recent research has also explored the antimicrobial properties of derivatives of 2-Chloro-6-iodo-3-pivalamidoisonicotinic acid. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported the synthesis of a series of analogs exhibiting potent activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, suggesting its potential as a lead compound for novel antibiotic development. Further optimization of these analogs is currently underway to improve their pharmacokinetic properties.

The synthetic accessibility of 2-Chloro-6-iodo-3-pivalamidoisonicotinic acid has also been a focus of recent investigations. A 2023 paper in Organic Process Research & Development described a scalable and cost-effective synthesis route, which utilizes palladium-catalyzed cross-coupling reactions to achieve high yields and purity. This advancement is particularly significant for industrial applications, as it addresses previous challenges related to scalability and reproducibility. The study also provided insights into the compound's stability under various storage conditions, which is critical for its practical use in large-scale drug manufacturing.

Looking ahead, the potential applications of 2-Chloro-6-iodo-3-pivalamidoisonicotinic acid extend beyond its current uses. Emerging research suggests its utility in the development of targeted therapies for neurodegenerative diseases, owing to its ability to modulate specific signaling pathways. Additionally, its role in the synthesis of fluorescent probes for bioimaging applications is being explored, which could open new avenues for diagnostic and therapeutic innovations. These developments highlight the compound's versatility and its growing importance in the field of chemical biology.

In conclusion, 2-Chloro-6-iodo-3-pivalamidoisonicotinic acid (CAS: 1305324-54-2) represents a promising scaffold for the design of novel therapeutic agents, with recent studies underscoring its potential in kinase inhibition, antimicrobial activity, and synthetic accessibility. As research continues to uncover new applications and optimize its properties, this compound is poised to play a pivotal role in advancing drug discovery and development efforts. Future studies should focus on further elucidating its mechanism of action and exploring its potential in other therapeutic areas.